Cas no 1904062-24-3 ((5R,8S)-N-(tert-butyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carboxamide)

• Product Name: (5R,8S)-N-(tert-butyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carboxamide
• CAS No: 1904062-24-3
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 6598980
• PubChem ID: 92075897
• Update Time: 2025-07-22

(5R,8S)-N-(tert-butyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6471-2352
• AKOS025338847
• 1904062-24-3
• N-tert-butyl-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-carboxamide
• (5R,8S)-N-(tert-butyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carboxamide
• N-tert-butyl-4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-triene-12-carboxamide

• Inchi： 1S/C14H20N4O/c1-14(2,3)17-13(19)18-9-4-5-12(18)10-7-15-8-16-11(10)6-9/h7-9,12H,4-6H2,1-3H3,(H,17,19)
• InChI Key： ZWUVARIFWNKXNU-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C)N1C2C3=CN=CN=C3CC1CC2

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.1Ų

Additional information on (5R,8S)-N-(tert-butyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carboxamide

Exploring the Chemical Compound CAS No. 1904062-24-3: (5R,8S)-N-(tert-butyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carboxamide

The compound with CAS No. 1904062-24-3, known as (5R,8S)-N-(tert-butyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carboxamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic structures with a pyrimidine core, which is a common motif in drug discovery and materials science. Recent studies have highlighted its unique properties in terms of stability and reactivity under specific conditions.

The structure of this compound is characterized by a bicyclic system consisting of a cycloheptane ring fused to a pyrimidine ring. The stereochemistry at positions 5 and 8 is defined as (5R,8S), which plays a crucial role in determining its physical and chemical properties. The presence of an epoxide group further enhances its reactivity in certain chemical transformations. The tert-butyl substituent attached to the nitrogen atom contributes to the compound's solubility and stability in organic solvents.

Recent research has focused on the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its molecular geometry and intermolecular interactions. For instance, the dihedral angles between the rings have been found to influence its electronic properties significantly.

In terms of applications, this compound has shown promise in the field of catalysis. Its ability to act as a chiral catalyst in asymmetric synthesis reactions has been explored extensively. A study published in the Journal of Organic Chemistry demonstrated that this compound can effectively catalyze the formation of enantioselective products in aldol reactions under mild conditions.

Moreover, this compound has been investigated for its potential in drug delivery systems. Its unique structure allows for controlled release mechanisms when incorporated into polymer matrices. Research conducted at the University of California has shown that it can serve as a stabilizing agent for liposomal drug formulations.

The synthesis of this compound involves a multi-step process that includes epoxidation and cyclization reactions. A recent breakthrough reported in Nature Chemistry described a novel method for synthesizing this compound with high yield and excellent stereochemical control. This method utilizes palladium-catalyzed coupling reactions followed by ring-closing metathesis.

In conclusion, CAS No. 1904062-24-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in chemistry and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow exponentially.